![molecular formula C14H18ClNO3 B2973321 N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide CAS No. 2385735-00-0](/img/structure/B2973321.png)
N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide
Overview
Description
N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. It is a white crystalline powder that is soluble in water and organic solvents. This compound is also known as Benzyl chloro oxolane acetic acid and is synthesized using a specific method.
Mechanism of Action
The mechanism of action of N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It may also inhibit viral replication by interfering with the viral life cycle.
Biochemical and Physiological Effects:
N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide has been found to have various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It may also modulate the immune response by regulating the activity of immune cells.
Advantages and Limitations for Lab Experiments
One of the advantages of N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide is its broad-spectrum activity against various pathogens. It is also relatively easy to synthesize and purify. However, one of the limitations of this compound is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research on N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide. One area of interest is the development of analogs with improved potency and selectivity. Another direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, viral infections, and inflammatory disorders. Additionally, the development of novel drug delivery systems may enhance the efficacy and safety of this compound.
Synthesis Methods
The synthesis of N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide involves the use of various reagents and solvents. The process starts with the reaction of benzyl alcohol with oxalyl chloride to form benzyl chloroformate. This intermediate is then treated with 3-hydroxyoxolane to produce the final product. The yield of this reaction is around 70%, and the purity of the product can be improved through recrystallization.
Scientific Research Applications
N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antitumor, antiviral, and antifungal activities. Researchers have also investigated its potential as an anti-inflammatory and analgesic agent.
properties
IUPAC Name |
N-benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO3/c15-8-13(17)16(9-12-4-2-1-3-5-12)10-14(18)6-7-19-11-14/h1-5,18H,6-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFCMUNJXWQETBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1(CN(CC2=CC=CC=C2)C(=O)CCl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide](/img/structure/B2973238.png)
![3,5-Diethyl 4-[5-(2-chlorophenyl)furan-2-yl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate](/img/structure/B2973239.png)
![3,5-dimethoxy-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2973240.png)
![Methyl 5-(((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)methyl)furan-2-carboxylate](/img/structure/B2973246.png)
![1-[(3-Nitrobenzyl)amino]propan-2-ol](/img/structure/B2973248.png)
![7,9-Dichloro-2-chloromethyl-6-methyl-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B2973249.png)
![2-(3-(Dimethylamino)propyl)-1-(3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2973250.png)
![(2Z)-2-[(3-chloro-4-methylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide](/img/structure/B2973252.png)
![2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2-methylbenzo[d]thiazol-5-yl)acetamide](/img/structure/B2973256.png)
